![molecular formula C4H5ClN2O3S B2511973 3-Amino-5-methyl-1,2-oxazole-4-sulfonyl chloride CAS No. 1701865-36-2](/img/structure/B2511973.png)
3-Amino-5-methyl-1,2-oxazole-4-sulfonyl chloride
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Overview
Description
Synthesis Analysis
The synthesis of 1,2-oxazole derivatives, including “3-Amino-5-methyl-1,2-oxazole-4-sulfonyl chloride”, often involves the reaction of p-tolylsulfonylmethyl isocyanide (TosMIC) with aromatic aldehydes . Other methods include the use of arylacetylenes and α-amino acids in the presence of Cu(NO3)2•3H2O and iodine .Molecular Structure Analysis
The molecular structure of “this compound” consists of a 1,2-oxazole ring, which is a five-membered ring containing two heteroatoms (one oxygen and one nitrogen), substituted with an amino group, a methyl group, and a sulfonyl chloride group .Scientific Research Applications
Chemical Reactions and Derivatives
- The reaction of 2-aryl-4-cyano-1,3-oxazole-5-sulfonyl chlorides with 5-amino-1H-1,2,4-triazole leads to new heterocyclic systems, showcasing the use of similar sulfonyl chloride compounds in synthesizing complex heterocycles (Kornienko et al., 2014).
Synthesis Techniques
- A study on naphth[1,2-d]oxazole-5-sulfonic acid demonstrates its interaction with arenesulfonyl chlorides, leading to various sulfonyl derivatives, indicating the potential for complex synthesis methods involving oxazole sulfonyl chlorides (Osman et al., 1982).
- Polymer-supported sulfonyl chloride has been used in the solid-phase synthesis of disubstituted 1,3-oxazolidin-2ones, highlighting an application in synthesizing oxazole derivatives (Holte et al., 1998).
Biological Activities and Applications
- The synthesis of 1,2,4-triazole derivatives from a precursor similar to 3-Amino-5-methyl-1,2-oxazole-4-sulfonyl chloride revealed antimicrobial activity and potential as surface active agents (El-Sayed, 2006).
- Research on the synthesis of 1,3,4-triazole-2-one derivatives showed that these compounds, which can be synthesized from similar sulfonyl chlorides, possess antimicrobial properties (Neelgundmath & Kotresh, 2012).
Advanced Material Synthesis
- In a study on extended oxazoles, the use of sulfonyl chloride derivatives contributed to the synthesis of novel compounds with potential applications in material science (Patil & Luzzio, 2016).
Corrosion Inhibition
- A related compound, 4-amino-5-methyl-4H-1,2,4-triazole-3-thiol, was investigated as a corrosion inhibitor for copper, indicating potential applications of similar sulfonyl chloride derivatives in materials protection (Chauhan et al., 2019).
Future Directions
The future directions for the study and application of “3-Amino-5-methyl-1,2-oxazole-4-sulfonyl chloride” and related compounds could involve further exploration of their synthesis methods, chemical reactions, and biological activities. This could lead to the development of new drugs and therapies .
Properties
IUPAC Name |
3-amino-5-methyl-1,2-oxazole-4-sulfonyl chloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5ClN2O3S/c1-2-3(11(5,8)9)4(6)7-10-2/h1H3,(H2,6,7) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUNWQLVPDOGRMH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)N)S(=O)(=O)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.61 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1701865-36-2 |
Source
|
Record name | 3-amino-5-methyl-1,2-oxazole-4-sulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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